Cas no 941139-65-7 (N-(4-methylphenyl)-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide)

• Product Name: N-(4-methylphenyl)-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide
• CAS No: 941139-65-7
• MF: C₂₁H₂₄N₂O₃S
• MW: 384.491864204407
• CID: 5776485
• PubChem ID: 7899861
• Update Time: 2025-05-28

N-(4-methylphenyl)-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26588143
• Z28134285
• AKOS017058249
• 941139-65-7
• N-(4-methylphenyl)-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide

• Inchi： 1S/C21H24N2O3S/c1-17-7-9-20(10-8-17)22-21(24)19-11-14-23(15-12-19)27(25,26)16-13-18-5-3-2-4-6-18/h2-10,13,16,19H,11-12,14-15H2,1H3,(H,22,24)/b16-13+
• InChI Key： ZVAYUGUSNMSKOF-DTQAZKPQSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1CCC(C(NC2C=CC(C)=CC=2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 384.15076381g/mol
• Monoisotopic Mass: 384.15076381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 74.9Ų

Additional information on N-(4-methylphenyl)-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide

Comprehensive Overview of N-(4-methylphenyl)-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide (CAS No. 941139-65-7)

N-(4-methylphenyl)-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide (CAS No. 941139-65-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its CAS number 941139-65-7, belongs to the class of piperidine derivatives, which are known for their diverse biological activities. The structural complexity of this molecule, featuring a sulfonyl group and a carboxamide moiety, makes it a promising candidate for various applications, including drug discovery and material science.

One of the key features of N-(4-methylphenyl)-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide is its unique molecular framework, which combines a piperidine ring with a phenyl ethenesulfonyl group. This combination enhances its potential as a bioactive compound, particularly in targeting specific enzymes or receptors. Researchers have explored its role in modulating signaling pathways, which is a hot topic in current cancer research and neurodegenerative disease studies. The compound's ability to interact with biological systems at the molecular level has made it a subject of interest in high-throughput screening and structure-activity relationship (SAR) studies.

In the context of drug development, CAS No. 941139-65-7 has been investigated for its potential as a small-molecule inhibitor. Its sulfonamide and carboxamide functionalities are particularly noteworthy, as these groups are often found in FDA-approved drugs. For instance, similar compounds have shown efficacy in treating inflammatory conditions and metabolic disorders, aligning with the growing demand for novel therapeutics in these areas. The compound's synthetic accessibility and modifiable structure further enhance its appeal for medicinal chemistry applications.

From a material science perspective, N-(4-methylphenyl)-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide offers intriguing possibilities. Its aromatic and heterocyclic components contribute to its stability and potential use in advanced polymers or coating materials. The compound's thermal properties and solubility characteristics are also under investigation, as these factors are critical for industrial applications. With the rise of green chemistry and sustainable materials, researchers are exploring how this compound can be integrated into eco-friendly formulations.

The synthesis of CAS No. 941139-65-7 typically involves multi-step organic reactions, including sulfonylation and amide coupling. These processes are well-documented in the literature, making the compound accessible to researchers worldwide. Recent advancements in flow chemistry and catalytic methods have further streamlined its production, addressing the need for cost-effective and scalable synthetic routes. This aligns with the broader trend of optimizing chemical manufacturing to meet the demands of pharmaceutical and biotech industries.

In summary, N-(4-methylphenyl)-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide (CAS No. 941139-65-7) represents a versatile compound with significant potential in both life sciences and material engineering. Its unique structure, combined with its bioactivity and synthetic flexibility, positions it as a valuable asset for future research and development. As the scientific community continues to explore its applications, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in healthcare and technology.